Cas no 1155799-57-7 (4-(Pyrazin-2-ylsulfanyl)aniline)

• Product Name: 4-(Pyrazin-2-ylsulfanyl)aniline
• CAS No: 1155799-57-7
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• MDL: MFCD14642438
• CID: 5607422
• PubChem ID: 61358298
• Update Time: 2025-06-14

4-(Pyrazin-2-ylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20380348
• AKOS010615105
• 4-(pyrazin-2-ylsulfanyl)aniline
• 1155799-57-7
• EN300-8531840
• 4-(Pyrazin-2-ylsulfanyl)aniline

• MDL： MFCD14642438
• Inchi： 1S/C10H9N3S/c11-8-1-3-9(4-2-8)14-10-7-12-5-6-13-10/h1-7H,11H2
• InChI Key： BONGIUGHGYQPNW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.1Ų

Additional information on 4-(Pyrazin-2-ylsulfanyl)aniline

Recent Advances in the Study of 4-(Pyrazin-2-ylsulfanyl)aniline (CAS: 1155799-57-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(Pyrazin-2-ylsulfanyl)aniline (CAS: 1155799-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyrazine ring linked to an aniline moiety via a sulfur bridge, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(Pyrazin-2-ylsulfanyl)aniline acts as a potent inhibitor of several tyrosine kinases, including EGFR and VEGFR-2, which are critical targets in cancer therapy. The researchers employed molecular docking simulations and in vitro enzymatic assays to validate its binding affinity and inhibitory potency. Notably, the compound showed a 50% inhibitory concentration (IC50) of 0.78 μM against EGFR, comparable to some clinically approved kinase inhibitors. These findings suggest its potential as a scaffold for developing novel anticancer agents.

In addition to its kinase inhibitory properties, recent investigations have highlighted the antimicrobial potential of 4-(Pyrazin-2-ylsulfanyl)aniline. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The compound disrupted bacterial cell membrane integrity and inhibited biofilm formation, indicating a multimodal mechanism of action. These results position it as a candidate for addressing the growing challenge of antimicrobial resistance.

The synthetic optimization of 4-(Pyrazin-2-ylsulfanyl)aniline has also been a focus of recent research. A team from the University of Tokyo developed a novel, high-yield synthesis route using palladium-catalyzed C-S coupling, achieving an overall yield of 85% with excellent purity (>99%). This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for larger-scale production and further pharmacological evaluation.

Looking ahead, researchers are exploring structural derivatives of 4-(Pyrazin-2-ylsulfanyl)aniline to enhance its pharmacokinetic properties and target selectivity. Computational studies predict that modifications at the aniline nitrogen or pyrazine ring could improve bioavailability and reduce off-target effects. These efforts align with the broader trend in medicinal chemistry toward rational drug design and personalized medicine.

In conclusion, 4-(Pyrazin-2-ylsulfanyl)aniline (CAS: 1155799-57-7) represents a versatile scaffold with significant potential in both oncology and infectious disease research. Its dual functionality as a kinase inhibitor and antimicrobial agent, combined with recent synthetic advancements, makes it a compelling subject for future drug discovery initiatives. Continued research will likely focus on in vivo efficacy studies and the development of optimized analogs for clinical translation.